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Part 1: Executive Summary & Substance
Characterization
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Compound of Interest

Compound Name: 3-(1-Aminoethyl)benzaldehyde
Cat. No.: B13568362
Get Quote

This guide serves as an advanced technical manual for 3-(1-Aminoethyl)benzaldehyde, a
bifunctional building block frequently utilized in the synthesis of chiral amines and heterocyclic
pharmacophores. Unlike standard Safety Data Sheets (SDS) which provide static data, this
document integrates safety protocols with the chemical's intrinsic reactivity profile.

Critical Advisory: This compound possesses both a nucleophilic primary amine and an
electrophilic aldehyde.[1] In its free base form, it is thermodynamically unstable toward
intermolecular condensation (Schiff base oligomerization). Strict adherence to the storage
protocols in Section 3 is required to prevent rapid degradation.

Chemical Identity
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Parameter Specification

Chemical Name 3-(1-Aminoethyl)benzaldehyde
CAS Number 1785410-70-9

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

SMILES CC(N)C1=CC=CC(C=0)=C1

) Viscous liquid or low-melting solid (Racemic
Physical State . .
mixture typically)

Soluble in DCM, MeOH, DMSO; sparingly

Solubilit
Y soluble in water.[1][2]

Part 2: Hazard Identification & Risk Assessment

GHS Classification (derived from analogue logic & supplier data):
 Signal Word:WARNING

o Primary Hazards: Skin Irritation (Cat 2), Eye Irritation (Cat 2A), STOT-SE (Respiratory
Irritation, Cat 3).[1]

The "Dual-Functionality" Risk

Standard SDSs often miss the chemical hazard of this specific molecule.[1] The coexistence of
an amine and an aldehyde on the same scaffold (meta-substitution) allows for:

o Self-Polymerization: Formation of poly-imines, releasing water and heat.[1]
» Oxidation: The aldehyde is susceptible to autoxidation to 3-(1-aminoethyl)benzoic acid.[1]

e CO:z Absorption: The amine can form carbamates with atmospheric COz2.[1]

Hazard Logic Tree
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The following diagram illustrates the decision matrix for handling risks based on the chemical's

state.

3-(1-Aminoethyl)benzaldehyde
Risk Assessment

Check Form:
Free Base or Salt?

Free Base
(High Reactivity)

HCI/Salt Form
(Stabilized)

Risk: Self-Condensation
(Exothermic Polymerization)

Risk: Air Oxidation
(Aldehyde -> Acid)

Risk: Dust Inhalation
(Irritant)

REQUIREMENT:

Store < -20°C
Under Argon

REQUIREMENT:

Desiccator Storage
Avoid Moisture

Click to download full resolution via product page

Figure 1: Hazard Logic Tree differentiating risks between the free base and salt forms.[1]

Part 3: Advanced Handling & Storage Protocols

Core Directive: Treat the free base as a "Time-Sensitive Intermediate.” Do not store for long

periods unless strictly necessary.

Storage Protocol (The "Inert Chain")

o Temperature: Store at -20°C (Freezer). Do not store at room temperature.

o Atmosphere: Must be kept under Argon or Nitrogen. The amine reacts with CO2 (air) and the

aldehyde reacts with Ox2.
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o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential
catalysis of aldehyde oxidation.

Experimental Handling Workflow

When weighing or transferring the compound for synthesis:

o Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening.
Opening a cold vial condenses atmospheric moisture, accelerating
hydrolysis/polymerization.

e Solvent Choice: Dissolve immediately in the reaction solvent (e.g., DCM, THF). Do not leave
neat oil exposed to air.

e Quenching: If the material has degraded (turned dark brown/black gum), do not attempt to
distill. Polymerized imines can trap solvent and pressure-burst during heating.[1]

Part 4: Emergency Response & First Aid
Exposure Response Matrix
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Exposure Route

Immediate Action

Scientific Rationale

Eye Contact

Rinse for 15 min with saline; lift

eyelids.[1]

Alkaline nature of amine
causes rapid corneal
saponification; aldehyde
causes protein cross-linking.

Immediate dilution is vital.

Skin Contact

Wash with soap & water; do

not use ethanol.

Ethanol acts as a penetration
enhancer for aldehydes,
driving the toxin deeper into

the dermis.

Move to fresh air;

Aldehydes are potent

sensitizers; may trigger

Inhalation ) o ] ) ) )
corticosteroids if wheezing. Reactive Airways Dysfunction
Syndrome (RADS).
] - Risk of aspiration pneumonia;
) Do NOT induce vomiting. »
Ingestion vomiting re-exposes the

Rinse mouth.[3][4]

esophagus to the irritant.

Spill Cleanup (Chemical Specific)

Do not use standard "sawdust" or "paper towels" for large spills, as the high surface area can

accelerate oxidation (fire risk).

o |solate: Evacuate 10-meter radius.

o Neutralize: Cover spill with a 1:1 mixture of Sodium Bisulfite and Sand.

o Mechanism:[1] Bisulfite forms a stable adduct with the aldehyde (bisulfite addition

product), reducing volatility and reactivity.

e Collect: Scoop into a hazardous waste container labeled "Aldehyde/Amine Waste."

Part 5: Toxicology & Regulatory Data
Toxicological Profile
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e Acute Toxicity: Data specific to CAS 1785410-70-9 is limited.[4]

o Analogue Extrapolation: Based on 3-aminobenzaldehyde (CAS 1709-44-0) and
benzylamine derivatives.

o Estimated LD50 (Oral, Rat): 500-1000 mg/kg (Category 4).

o Sensitization: High probability of skin sensitization due to the aldehyde moiety (Schiff base
formation with skin proteins).[1]

Transport Information (IATA/DOT)

o UN Number: Not strictly assigned for this specific CAS, but typically shipped under UN 2735
(Amines, liquid, corrosive, n.o.s.) or UN 3334 (Aviation Regulated Liquid) depending on
supplier classification.

e Proper Shipping Name: Amines, liquid, n.o.s. (3-(1-Aminoethyl)benzaldehyde).
e Packing Group: Il (Minor Danger).[1]

Part 6: Synthesis & Reaction Pathway Visualization

Understanding the reactivity helps in safety planning. The diagram below shows the primary
degradation pathways that safety protocols must prevent.

Benzoic Acid Deriv.

Oxidation (Solid Precipitate)

3-(1-Aminoethyl)
benzaldehyde Fast (if neat)
Condensation Poly-Schiff Base

(Insoluble Gum)
+ Another Molecule

Click to download full resolution via product page

Figure 2: Degradation pathways.[1] The condensation pathway is the primary safety concern
for storage stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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